Cas no 1420904-13-7 (1-(1-Ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide)

1-(1-Ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide structure

1420904-13-7 structure

Product Name:1-(1-Ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide

CAS No:1420904-13-7

MF:C₇H₁₃N₃O₂S

MW:203.262019872665

CID:2173919

Update Time:2023-08-05

1-(1-Ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanesulfonamide
- AM99459
- 1-(1-Ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide
- Inchi： 1S/C7H13N3O2S/c1-3-10-5-4-9-7(10)6-13(11,12)8-2/h4-5,8H,3,6H2,1-2H3
- InChI Key： HPKXIFRUQVJPTG-UHFFFAOYSA-N
- SMILES： S(CC1=NC=CN1CC)(NC)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 247
Topological Polar Surface Area: 72.4

1-(1-Ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-680687-0.05g	1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide	1420904-13-7		0.05g	$1032.0	2023-06-01
Enamine	EN300-680687-0.1g	1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide	1420904-13-7		0.1g	$1081.0	2023-06-01
Enamine	EN300-680687-0.25g	1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide	1420904-13-7		0.25g	$1131.0	2023-06-01
Enamine	EN300-680687-0.5g	1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide	1420904-13-7		0.5g	$1180.0	2023-06-01
Enamine	EN300-680687-1.0g	1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide	1420904-13-7		1g	$1229.0	2023-06-01
Enamine	EN300-680687-2.5g	1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide	1420904-13-7		2.5g	$2408.0	2023-06-01
Enamine	EN300-680687-5.0g	1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide	1420904-13-7		5g	$3562.0	2023-06-01
Enamine	EN300-680687-10.0g	1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide	1420904-13-7		10g	$5283.0	2023-06-01

1-(1-Ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide Related Literature

1. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
2. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
3. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
4. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
5. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

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